From static to semi-dynamic in vitro digestion conditions relevant for the older population: starch and protein digestion of cooked lentils†
Food & Function Pub Date: 2023-12-15 DOI: 10.1039/D3FO04241C
Abstract
In the context of adequately feeding the rising older population, lentils have an important potential as sources of (plant-based) protein as well as slowly digestible bio-encapsulated starch and fibre. This study evaluated in vitro digestion of protein and starch in lentils under conditions representing the gastrointestinal tract of older adults. Both static and semi-dynamic simulations were applied to analyze the effect of specific gastrointestinal conditions (healthy versus older adult) on macronutrient digestion patterns. Gastric proteolysis was strongly dependent on applied gastric pH (gradient), leading to a lower extent of protein hydrolysis for simulations relevant for older adults. Fewer and smaller (lower degree of polymerization, DP) bioaccessible peptides were formed during gastric proteolysis under older adult compared to healthy adult conditions. These differences, developed during the in vitro gastric phase, were compensated during small intestinal digestion, yielding similar final proteolysis levels regardless of the applied simulation conditions. In contrast, in the presence of saliva, amylolysis was generally accelerated under older adult conditions. Moreover, the current work highlighted the importance of considering saliva (or salivary amylase) incorporation in simulations where the applied gastric pH (gradient) allows salivary amylase activity. Under both healthy and older adult conditions, in vitro starch hydrolysis bio-encapsulated in cotyledon cells of cooked lentils was attenuated, compared to a white bread reference.
Recommended Literature
- [1] Determination of lead in soil by graphite furnace atomic-absorption spectrometry with the direct introduction of slurries
- [2] A mixed-function-grafted magnetic mesoporous hollow silica microsphere immobilized lipase strategy for ultrafast transesterification in a solvent-free system†
- [3] Manganese catalyzed selective hydrogenation of cyclic imides to diols and amines†
- [4] Gold nanoparticle-coated apoferritin conductive nanowires†
- [5] A function-switchable metal-free photocatalyst for the efficient and selective production of hydrogen and hydrogen peroxide†
- [6] Recent progress in selenite and tellurite based SHG materials
- [7] Oxidation reactions of a versatile, two-coordinate, acyclic iminosiloxysilylene†
- [8] New branched macrocyclic ligand and its side-arm, two urea-based receptors for anions: synthesis, binding studies and crystal structure†
- [9] Probing the guest-binding preference of three structurally similar and conformationally adaptive macrocycles†
- [10] The evaluation of the chemical quality and UV overall components dissolution consistency of Flos Chrysanthemi Indici preparation†
